Cas no 2167749-73-5 (4-formyl-1-(2-methylthiolan-3-yl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-formyl-1-(2-methylthiolan-3-yl)-1H-pyrazole-3-carboxylic acid
• CAS No: 2167749-73-5
• MF: C₁₀H₁₂N₂O₃S
• MW: 240.278881072998
• CID: 6587607
• PubChem ID: 165523014
• Update Time: 2025-07-23

4-formyl-1-(2-methylthiolan-3-yl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-formyl-1-(2-methylthiolan-3-yl)-1H-pyrazole-3-carboxylic acid
• EN300-1294450
• 2167749-73-5

• Inchi： 1S/C10H12N2O3S/c1-6-8(2-3-16-6)12-4-7(5-13)9(11-12)10(14)15/h4-6,8H,2-3H2,1H3,(H,14,15)
• InChI Key： XFNOODQNSHNIHG-UHFFFAOYSA-N
• SMILES： S1CCC(C1C)N1C=C(C=O)C(C(=O)O)=N1

Computed Properties

• Exact Mass: 240.05686342g/mol
• Monoisotopic Mass: 240.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 97.5Ų

Additional information on 4-formyl-1-(2-methylthiolan-3-yl)-1H-pyrazole-3-carboxylic acid

Comprehensive Overview of 4-formyl-1-(2-methylthiolan-3-yl)-1H-pyrazole-3-carboxylic acid (CAS No. 2167749-73-5)

4-formyl-1-(2-methylthiolan-3-yl)-1H-pyrazole-3-carboxylic acid (CAS No. 2167749-73-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of pyrazole derivatives, which are widely recognized for their versatility in drug discovery and material science. The presence of both formyl and carboxylic acid functional groups in its molecular structure makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for heterocyclic compounds like 4-formyl-1-(2-methylthiolan-3-yl)-1H-pyrazole-3-carboxylic acid has surged, driven by their role in developing novel therapeutics and agrochemicals. Researchers are particularly interested in its potential as a building block for designing enzyme inhibitors and bioactive molecules. The compound's CAS No. 2167749-73-5 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial settings.

One of the key trends in the chemical industry is the focus on sustainable synthesis and green chemistry. 4-formyl-1-(2-methylthiolan-3-yl)-1H-pyrazole-3-carboxylic acid aligns with this trend, as researchers explore eco-friendly methods for its production. Questions such as "How to synthesize pyrazole-carboxylic acid derivatives efficiently?" or "What are the applications of thiolane-containing compounds?" are commonly encountered in search engines, highlighting the compound's interdisciplinary appeal.

The compound's structural complexity also makes it a subject of interest in computational chemistry and molecular modeling. Scientists use advanced techniques like density functional theory (DFT) to predict its reactivity and interactions with biological targets. This approach is particularly relevant given the rise of AI-driven drug discovery, where CAS No. 2167749-73-5 is often referenced in datasets for machine learning models.

Another area of exploration is the compound's potential in material science. Its pyrazole core and thiolane ring contribute to its thermal stability and electronic properties, making it a candidate for developing organic semiconductors or coordination polymers. These applications are frequently discussed in forums and research papers, further cementing its importance in modern chemistry.

In summary, 4-formyl-1-(2-methylthiolan-3-yl)-1H-pyrazole-3-carboxylic acid (CAS No. 2167749-73-5) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structure and functional groups make it a valuable asset for researchers aiming to address contemporary challenges in drug development and sustainable chemistry. As the scientific community continues to uncover its potential, this compound is poised to remain a focal point in cutting-edge research.